molecular formula C18H15ClN2O4 B277221 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid

4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid

Cat. No. B277221
M. Wt: 358.8 g/mol
InChI Key: JMGUFQGHQPKAHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid, also known as CP-94,253, is a chemical compound synthesized for scientific research purposes. It belongs to the class of pyrrolidinone derivatives and has been extensively studied for its potential therapeutic applications in various fields.

Mechanism Of Action

4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid exerts its effects by binding to specific receptors in the body, such as the alpha-7 nicotinic acetylcholine receptor and the angiotensin II type 1 receptor. By binding to these receptors, 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid can modulate various physiological processes such as neurotransmitter release, blood pressure regulation, and cell proliferation.
Biochemical and Physiological Effects:
4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid has been shown to have a range of biochemical and physiological effects depending on the specific receptor it binds to. For example, binding to the alpha-7 nicotinic acetylcholine receptor can enhance cognitive function and reduce inflammation, while binding to the angiotensin II type 1 receptor can reduce blood pressure and improve heart function.

Advantages And Limitations For Lab Experiments

One advantage of using 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid in lab experiments is its high potency and selectivity for specific receptors, which allows for precise modulation of physiological processes. However, one limitation is its relatively short half-life, which requires frequent dosing and can complicate experimental design.

Future Directions

There are several future directions for research on 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid. One area of interest is its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential use in the treatment of cardiovascular diseases, as it has been shown to have beneficial effects on blood pressure and heart function. Additionally, further studies are needed to elucidate the precise mechanisms of action of 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid and its potential therapeutic applications in other areas such as cancer research.

Synthesis Methods

The synthesis of 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid involves a series of chemical reactions starting from 4-chlorobenzaldehyde, which is converted to 4-chlorophenylacetic acid. This intermediate is then reacted with 1-benzyl-3-pyrrolidinone to form the desired product, 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid. The synthesis process has been optimized over the years to increase yield and purity of the compound.

Scientific Research Applications

4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid has been studied extensively for its potential therapeutic applications in various fields such as neuroscience, cardiovascular diseases, and cancer. In neuroscience, it has been shown to have a positive effect on learning and memory, as well as potential use in the treatment of addiction. In cardiovascular diseases, 4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid has been studied for its ability to reduce blood pressure and improve heart function. In cancer research, it has been shown to have potential as a chemotherapeutic agent.

properties

Product Name

4-({[1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid

Molecular Formula

C18H15ClN2O4

Molecular Weight

358.8 g/mol

IUPAC Name

4-[[1-(4-chlorophenyl)-5-oxopyrrolidine-3-carbonyl]amino]benzoic acid

InChI

InChI=1S/C18H15ClN2O4/c19-13-3-7-15(8-4-13)21-10-12(9-16(21)22)17(23)20-14-5-1-11(2-6-14)18(24)25/h1-8,12H,9-10H2,(H,20,23)(H,24,25)

InChI Key

JMGUFQGHQPKAHB-UHFFFAOYSA-N

SMILES

C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)C(=O)O

Canonical SMILES

C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.